Scandium(III) nitrate hydrate

Specification

• CAS No.: 115906-70-2
• Molecular Formula: H2N3O10Sc
• Molecular Weight: 248.99
• IUPAC Name: scandium(3+);trinitrate;hydrate
• Standard InChI: InChI=1S/3NO3.H2O.Sc/c3*2-1(3)4;;/h;;;1H2;/q3*-1;;+3
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Sc+3]

Introduction

Chemical Structure and Properties

Molecular Structure

The molecular structure of scandium(III) nitrate hydrate consists of a central scandium ion coordinated with three nitrate groups and a variable number of water molecules. The coordination geometry around the scandium ion is typically octahedral or distorted octahedral, depending on the hydration level.

Table 1: Key Structural Parameters of Scandium(III) Nitrate Hydrate

Parameter	Value
Molecular Formula	$\text{Sc(NO}_3)_3 \cdot x\text{H}_2\text{O}$
Molar Mass (Anhydrous)	230.97 g/mol
Coordination Number	Typically 6
Geometry	Octahedral

Physical Properties

Scandium(III) nitrate hydrate appears as white crystalline aggregates that are highly soluble in water and alcohols. The compound is hygroscopic, readily absorbing moisture from the atmosphere.

Table 2: Physical Properties

Property	Value
Appearance	White crystalline solid
Solubility	Soluble in water and ethanol
Density	Varies with hydration level
Melting Point	Decomposes upon heating

Chemical Properties

The compound exhibits typical properties of nitrates, including strong oxidizing behavior. Upon heating, it undergoes thermal decomposition to form scandium oxide ($\text{Sc}_2\text{O}_3$) via intermediate oxynitrates.

Thermal Decomposition Pathway:

$$\text{Sc(NO}_3)_3 \cdot x\text{H}_2\text{O} \xrightarrow{\Delta} \text{Sc}_4\text{O}_5(\text{NO}_3)_3 + H_2O + NO_x$$

Synthesis Methods

Direct Synthesis from Scandium Metal

One method involves reacting metallic scandium with dinitrogen tetroxide ($\text{N}_2\text{O}_4$):

$$\text{Sc} + 3\text{N}_2\text{O}_4 \rightarrow \text{Sc(NO}_3)_3 + 3\text{NO}$$

Reaction with Nitric Acid

Hydrated forms can be synthesized by dissolving scandium hydroxide or oxide in nitric acid:

$$\text{Sc(OH)}_3 + 3HNO_3 \rightarrow \text{Sc(NO}_3)_3 + 3H_2O$$

This reaction yields hydrated crystals upon evaporation of the solvent.

Alternative Routes

Other methods include:

• Reaction between scandium chloride ($\text{ScCl}_3$) and dinitrogen pentoxide ($\text{N}_2\text{O}_5$).

• Hydrothermal synthesis involving controlled crystallization conditions.

Applications Across Industries

Catalysis

Scandium(III) nitrate hydrate acts as an efficient catalyst for various organic transformations:

• Beckmann Rearrangement: Converts ketoximes to amides.

• Isomerization Reactions: Facilitates allylic alcohol to aldehyde conversions.

These catalytic processes benefit from scandium's strong Lewis acidity and coordination flexibility.

Material Science

The compound serves as a precursor for high-performance ceramics used in aerospace and automotive industries due to their thermal stability and mechanical strength.

Electronics

In electronics, it contributes to the production of semiconductors and phosphors for LED technology.

Biomedical Applications

Research explores its use in drug delivery systems, where it enhances targeting efficiency, and as a contrast agent for medical imaging.